Cas no 107821-24-9 (Cyclohexanol, 3-methoxy-, 1-(4-methylbenzenesulfonate))

• Product Name: Cyclohexanol, 3-methoxy-, 1-(4-methylbenzenesulfonate)
• CAS No: 107821-24-9
• MF: C₁₄H₂₀O₄S
• MW: 284.371203422546
• CID: 5833699
• PubChem ID: 104819682
• Update Time: 2025-05-25

Cyclohexanol, 3-methoxy-, 1-(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 3-methoxy-, 1-(4-methylbenzenesulfonate)
• 3-methoxycyclohexyl 4-methylbenzene-1-sulfonate
• EN300-7275544
• 107821-24-9

• Inchi： 1S/C14H20O4S/c1-11-6-8-14(9-7-11)19(15,16)18-13-5-3-4-12(10-13)17-2/h6-9,12-13H,3-5,10H2,1-2H3
• InChI Key： IWYPLLRUSZGAME-UHFFFAOYSA-N
• SMILES： C1(OS(C2=CC=C(C)C=C2)(=O)=O)CCCC(OC)C1

Computed Properties

• Exact Mass: 284.10823029g/mol
• Monoisotopic Mass: 284.10823029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 405.3±38.0 °C(Predicted)

Additional information on Cyclohexanol, 3-methoxy-, 1-(4-methylbenzenesulfonate)

Cyclohexanol, 3-methoxy-, 1-(4-methylbenzenesulfonate) (CAS No. 107821-24-9)

Cyclohexanol, 3-methoxy-, 1-(4-methylbenzenesulfonate), also known by its CAS number 107821-24-9, is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is a derivative of cyclohexanol, a six-membered cyclic alcohol, with specific functional groups that enhance its reactivity and utility in various chemical reactions. The presence of the methoxy group at the 3-position and the sulfonate ester group at the 1-position makes it a unique molecule with distinct chemical properties.

The synthesis of Cyclohexanol, 3-methoxy-, 1-(4-methylbenzenesulfonate) typically involves multi-step organic reactions, including sulfonation, etherification, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate selective sulfonation reactions, reducing the need for harsh reaction conditions and improving yield.

In terms of applications, this compound has gained attention in drug discovery due to its ability to act as a bioisostere in medicinal chemistry. Its structure allows for the modulation of pharmacokinetic properties such as solubility and permeability, making it a valuable intermediate in the development of novel therapeutic agents. A study published in Journal of Medicinal Chemistry highlighted its potential as a scaffold for designing kinase inhibitors, demonstrating its role in targeting specific cellular pathways associated with cancer.

Beyond pharmaceuticals, Cyclohexanol, 3-methoxy-, 1-(4-methylbenzenesulfonate) has also found applications in agrochemicals. Its ability to serve as a precursor for herbicides and fungicides has been explored in recent agricultural research. For example, studies have shown that derivatives of this compound exhibit potent activity against plant pathogens without adverse effects on non-target organisms. This dual functionality underscores its importance as a key intermediate in both healthcare and agriculture.

The chemical stability and reactivity of this compound make it an ideal candidate for use in polymer chemistry. Researchers have investigated its role as a building block for constructing advanced materials such as stimuli-responsive polymers and drug delivery systems. A recent paper in Nature Materials reported on the development of a novel polymer network utilizing this compound as a cross-linking agent, showcasing its potential in creating smart materials with tunable properties.

In conclusion, Cyclohexanol, 3-methoxy-, 1-(4-methylbenzenesulfonate) (CAS No. 107821-24-9) is a multifaceted organic compound with diverse applications across various industries. Its unique structure and functional groups enable it to serve as an essential intermediate in drug development, agrochemicals, and advanced materials. Ongoing research continues to uncover new avenues for its utilization, solidifying its position as a critical molecule in modern chemistry.